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Abstract

1-Ethyl-3-methylimidazolium ethylsulfate ([EMIM][EtSO4]), a prominent ionic liquid, has
garnered significant attention for its potential applications in various scientific and industrial
fields, including as a solvent in chemical reactions and biomass processing.[1] Its low volatility
and high thermal stability are often highlighted as desirable "green" characteristics.[1][2] This
technical guide provides a comprehensive overview of the available safety and hazard data for
1-Ethyl-3-methylimidazolium ethylsulfate, with a focus on quantitative toxicological data,
experimental methodologies, and an outline of the toxicological assessment workflow. The
information presented is synthesized from publicly available Safety Data Sheets (SDS) and
toxicological testing guidelines.

Chemical Identification and Physical Properties
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Identifier Value

Chemical Name 1-Ethyl-3-methylimidazolium ethylsulfate
Synonyms [EMIM][EtSO4], EMIM EtSO4

CAS Number 342573-75-5

Molecular Formula C8H16N204S

Molecular Weight 236.29 g/mol

Appearance Colorless to pale yellow liquid

Melting Point -41 °C

Hazard Identification and Classification

The hazard classification for 1-Ethyl-3-methylimidazolium ethylsulfate presents some
inconsistencies across different suppliers. While some Safety Data Sheets (SDS) state that the
substance does not meet the criteria for classification under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS), others indicate potential hazards.[3][4]

GHS Hazard Statements (as listed in some SDSs):

o H315: Causes skin irritation.[5][6][7][8]

e H319: Causes serious eye irritation.[5][6][7][8]

o H335: May cause respiratory irritation.[5][7]

Signal Word (as listed in some SDSs): Warning[5][7][8]
Precautionary Statements (a selection):

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[5][7]
e P264: Wash skin thoroughly after handling.[5][7][8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6][7][8]
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e P302 + P352: IF ON SKIN: Wash with plenty of water.[8]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5][6]

It is crucial for researchers to consult the specific SDS provided with their product and to
handle the substance with appropriate caution, assuming it may be an irritant.

Toxicological Data

The available toxicological data for 1-Ethyl-3-methylimidazolium ethylsulfate is primarily
focused on acute toxicity, skin and eye irritation, skin sensitization, and mutagenicity. The
following tables summarize the quantitative data found in various safety data sheets. The
results are often based on studies following Organisation for Economic Co-operation and
Development (OECD) guidelines.[3]

, Toxici

Endpoint Value Species Method Classification
Shall not be
classified as

OECD Guideline )

Oral LD50 >2,000 mg/kg Rat 423 acutely toxic.

May be harmful if

swallowed.[3]

o Shall not be
OECD Guideline -~
Dermal LD50 >2,000 mg/kg Rat 402 classified as
acutely toxic.[3]

Skin and Eye Irritation
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Endpoint Result Method Classification
) Not classified as
Skin N I .
) o corrosive/irritant to OECD Guideline 404 Not classified.[3]
Corrosion/Irritation i
skin.

_ Not classified as
Serious Eye ) ) o -
o seriously damagingto =~ OECD Guideline 405 Not classified.[3]
Damage/Irritation o
the eye or eye irritant.

Note: As mentioned in Section 2, some sources do classify this chemical as a skin and eye
irritant. These discrepancies should be noted and caution should be exercised.

Sensitization

Endpoint Result Method Classification

) o Does not have a skin- o N
Skin Sensitization o OECD Guideline 429 Not classified.[3]
sensitizing effect.

: -

Endpoint Result Method Classification
Shall not be classified
Germ Cell o N
o as germ cell OECD Guideline 471 Not classified.[3]
Mutagenicity )
mutagenic.

Other Toxicological Endpoints

o Carcinogenicity: No data available.[3]
o Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[3]

e Specific Target Organ Toxicity (Single and Repeated Exposure): The classification criteria for
these hazard classes are not met.[3]

Ecological Information
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Based on available data, 1-Ethyl-3-methylimidazolium ethylsulfate is not classified as
hazardous to the aquatic environment.[3]

Aquatic Toxicity
Endpoint Value Species Exposure Time
LC50 (fish) >100 mg/I Fish 96 h
EC50 (aquatic o
. >100 mg/I Aguatic invertebrates 48 h
invertebrates)
ErC50 (algae) >100 mg/I Algae 72 h
EC50
>100 mg/I Microorganisms 30 min

(microorganisms)

Persistence and Bioaccumulation

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very
persistent and very bioaccumulative (vPvB).[6]

Experimental Protocols

The toxicological data presented are based on standardized OECD test guidelines. Below are
brief overviews of the methodologies for the cited tests.

OECD Guideline 423: Acute Oral Toxicity - Acute Toxic
Class Method

This method is a stepwise procedure using a small number of animals (typically rats) to classify
a substance's acute oral toxicity.[9][10] The test substance is administered orally to a group of
animals at one of a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[9] The presence
or absence of mortality in one step determines the dose for the next step.[9] Observations of
toxic effects and mortality are made for at least 14 days.[11]

OECD Guideline 402: Acute Dermal Toxicity

This guideline assesses the potential for a substance to cause toxicity from a short-term dermal
exposure.[12][13] The test substance is applied uniformly over a shaved area of the skin
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(approximately 10% of the body surface) of the test animals (usually rats or rabbits) for 24
hours.[13][14] The animals are observed for signs of toxicity and mortality for at least 14 days.
[13]

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This test evaluates the potential of a substance to cause skin irritation or corrosion.[5][7] A
small amount of the test substance is applied to a patch of skin on a single animal (typically an
albino rabbit) for a 4-hour period.[7][15] The skin is then observed for signs of erythema
(redness) and edema (swelling) at specified intervals over a period of up to 14 days.[7]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause eye irritation or
corrosion.[16][17] A single dose of the test substance is applied to the conjunctival sac of one
eye of an animal (usually an albino rabbit), with the other eye serving as a control.[18][19] The
eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for effects on the cornea,
iris, and conjunctiva.[17][18]

OECD Guideline 429: Skin Sensitization - Local Lymph
Node Assay (LLNA)

The LLNAis an in vivo method for identifying substances with the potential to cause skin
sensitization.[4][20] It is based on the principle that sensitizers induce a primary proliferation of
lymphocytes in the lymph nodes draining the site of application.[20][21] The test substance is
applied to the dorsal surface of the ears of mice for several consecutive days.[22] The
proliferation of lymphocytes in the draining auricular lymph nodes is then measured, typically by
the incorporation of a radioactive label.[20] A stimulation index is calculated to determine the
sensitization potential.[20]

OECD Guideline 471: Bacterial Reverse Mutation Test
(Ames Test)

This is a widely used in vitro test to detect gene mutations.[3] It uses several strains of bacteria
(Salmonella typhimurium and Escherichia coli) that have mutations preventing them from
synthesizing an essential amino acid.[3][6] The bacteria are exposed to the test substance, and
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if the substance is a mutagen, it will cause a reverse mutation that allows the bacteria to grow
on a medium lacking the amino acid.[6][23] The test is conducted with and without a metabolic
activation system (S9 fraction from rat liver) to mimic mammalian metabolism.[23]

Toxicological Assessment Workflow

No specific signaling pathways for the toxicity of 1-Ethyl-3-methylimidazolium ethylsulfate
have been detailed in the reviewed literature. However, a general workflow for toxicological
assessment based on the OECD guidelines cited in the Safety Data Sheets can be visualized.
This workflow represents a logical progression from assessing acute toxicity and local effects to
investigating more complex endpoints like sensitization and mutagenicity.

Acute Toxicity Assessment ’ ‘ Local Effects Assessment ’ ‘ Sensitization & Mutagenicity

Acute Oral Toxicity Acute Dermal Toxicity
(OECD 423) (OECD 402)

Skin Irritation/Corrosion Eye Irritation/Corrosion
(OECD 404) (OECD 405)

Skin Sensitization Mutagenicity
(LLNA - OECD 429) (Ames Test - OECD 471)

GHS Classification
& Safety Data Sheet

Click to download full resolution via product page

Caption: General workflow for the toxicological assessment of a chemical substance.

Handling and Storage

e Handling: Use in a well-ventilated area.[3] Avoid breathing vapors or mist.[7] Avoid contact
with skin, eyes, and clothing.[6] Wash hands thoroughly after handling.[3]

o Storage: Keep container tightly closed in a dry and well-ventilated place.[7] The product is
hygroscopic, so protection from moisture is important.[3]

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and impervious clothing.[6]

o Respiratory Protection: If vapors or aerosols are generated, use a suitable respirator.[3]

Conclusion

1-Ethyl-3-methylimidazolium ethylsulfate, based on the majority of available data, exhibits
low acute toxicity via oral and dermal routes and is not considered a skin sensitizer or a
mutagen. It is also not classified as hazardous to the aquatic environment. However, there are
inconsistencies in its classification regarding skin and eye irritation, with some sources
indicating it as an irritant. Therefore, it is imperative for all users to adhere to standard
laboratory safety practices, including the use of appropriate personal protective equipment, and
to consult the specific Safety Data Sheet provided by the supplier. While a significant amount of
data from standardized tests is available, further research into the chronic toxicity, reproductive
toxicity, and potential mechanisms of action, including signaling pathways, would provide a
more complete toxicological profile for this widely used ionic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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